2-[6-(tert-butylsulfonyl)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(6-tert-butylsulfonyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C17H18FN5O4S/c1-17(2,3)28(26,27)15-9-8-13-20-22(16(25)23(13)21-15)10-14(24)19-12-6-4-11(18)5-7-12/h4-9H,10H2,1-3H3,(H,19,24)
• InChI Key: ANURRWPBHPIYLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)C1=NN2C(=NN(C2=O)CC(=O)NC3=CC=C(C=C3)F)C=C1
• Molecular Formula: C17H18FN5O4S
• Molecular Weight: 407.4 g/mol

Description

2-[6-(tert-butylsulfonyl)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C17H18FN5O4S and its molecular weight is 407.42. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activities

Compounds with structures closely related to the query compound have been investigated for their anticancer properties. For instance, derivatives of [1,2,4]triazolo[1,5-a]pyridin-2-yl acetamide exhibited remarkable antiproliferative activities against various human cancer cell lines, demonstrating potential as potent PI3K inhibitors and effective anticancer agents with reduced toxicity. These findings suggest a promising avenue for the development of new anticancer therapies (Wang et al., 2015).

Antibacterial and Antiviral Applications

Another area of application for related compounds is in the development of antibacterial and antiviral agents. For example, derivatives of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazines showed good antibacterial activities against pathogens like Staphylococcus aureus and Escherichia coli, indicating their potential as antibacterial agents (Almajan et al., 2010). Similarly, certain sulfonamide derivatives exhibited promising antiviral activity against the hepatitis A virus, suggesting their potential use in antiviral therapies (Shamroukh & Ali, 2008).

Antimicrobial and Insecticidal Research

The broad-spectrum antimicrobial activity of sulfonamide derivatives, including potential applications in insecticidal research, has also been explored. Compounds bearing the [1,2,4]triazolo[4,3-b]pyridazine scaffold were found to be effective against various microbial strains and insect pests like the cotton leafworm, Spodoptera littoralis, showcasing their utility in agricultural pest management (Fadda et al., 2017).

Antioxidant Properties

The exploration of antioxidant properties in related compounds has also been a focus, with some sulfonamide-linked bis heterocycles showing greater antioxidant activity than standard antioxidants like Ascorbic acid. This highlights the potential of these compounds in oxidative stress-related research and therapy (Talapuru et al., 2014).